Cas no 845823-04-3 (4-Fluoro-2-methylbenzenethiol)

4-Fluoro-2-methylbenzenethiol (CAS: 1003-14-7) is a fluorinated aromatic thiol derivative characterized by the presence of a methyl group and a fluorine substituent on the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom enhances electrophilic reactivity, while the thiol group provides a functional handle for further derivatization, such as in the formation of thioethers or metal complexes. Its structural features make it valuable for applications requiring precise regioselectivity and stability under reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to oxidation.

4-Fluoro-2-methylbenzenethiol structure

Product Name:4-Fluoro-2-methylbenzenethiol

CAS No:845823-04-3

MF:C₇H₇FS

MW:142.193884134293

MDL:MFCD06201800

CID:819959

PubChem ID:2759041

Update Time:2025-06-09

4-Fluoro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-methylthiophenol
- 4-Fluoro-2-methylbenzenethiol
- 4-Fluoro-2-methylbenzenethiol (ACI)
- 2-Methyl-4-fluorothiophenol
- E81952
- SCHEMBL8406227
- EN300-128356
- AKOS005073189
- MFCD06201800
- 5-Fluoro-2-thiotoluene
- DTXSID90374621
- KB-0733
- CS-0153180
- 4-fluoro-2-methylbenzene-1-thiol
- DB-029021
- 845823-04-3
- 4-Fluoro-2-methyl thiophenol
- MDL： MFCD06201800
- Inchi： 1S/C7H7FS/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
- InChI Key： ZEKNCCBACRDOAR-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C(S)=CC=1

Computed Properties

Exact Mass: 142.02524956g/mol
Monoisotopic Mass: 142.02524956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 1Å²

4-Fluoro-2-methylbenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023130-1g	4-Fluoro-2-methylthiophenol	845823-04-3	97%	1g	￡180.00	2022-03-01
Fluorochem	023130-5g	4-Fluoro-2-methylthiophenol	845823-04-3	97%	5g	￡545.00	2022-03-01
TRC	F032235-100mg	4-Fluoro-2-methylbenzenethiol	845823-04-3		100mg	$ 155.00	2022-06-05
TRC	F032235-250mg	4-Fluoro-2-methylbenzenethiol	845823-04-3		250mg	$ 325.00	2022-06-05
TRC	F032235-500mg	4-Fluoro-2-methylbenzenethiol	845823-04-3		500mg	$ 515.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK286-20g	4-Fluoro-2-methylbenzenethiol	845823-04-3	97%	20g	2872.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK286-25g	4-Fluoro-2-methylbenzenethiol	845823-04-3	97%	25g	3020CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK286-200mg	4-Fluoro-2-methylbenzenethiol	845823-04-3	97%	200mg	55.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK286-5g	4-Fluoro-2-methylbenzenethiol	845823-04-3	97%	5g	756.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK286-1g	4-Fluoro-2-methylbenzenethiol	845823-04-3	97%	1g	161.0CNY	2021-07-15

4-Fluoro-2-methylbenzenethiol Production Method

Production Method 1

489-17-8

845823-04-3

Reaction Conditions

1.1 Reagents: Potassium formate ; heated; 7 h, 200 °C; 200 °C → 120 °C
1.2 Reagents: Formic acid ; acidified

Reference

Solvent-free synthesis of thiophenol using uncatalyzed transfer hydrogenation

Zhou, Shaodong; et al, Synthetic Communications, 2012, 42(16), 2432-2439

Production Method 2

7079-48-3

845823-04-3

Reaction Conditions

1.1 Reagents: Ammonium formate Solvents: Water ; heated; 1 h, reflux; reflux → 200 °C; 5 h, 200 °C; 200 °C → 120 °C
1.2 Reagents: Formic acid ; acidified

Reference

Solvent-free synthesis of thiophenol using uncatalyzed transfer hydrogenation

Zhou, Shaodong; et al, Synthetic Communications, 2012, 42(16), 2432-2439

4-Fluoro-2-methylbenzenethiol Raw materials

4-Fluoro-2-methylbenzenethiol Preparation Products

4-Fluoro-2-methylbenzenethiol (845823-04-3)

4-Fluoro-2-methylbenzenethiol Suppliers

Amadis Chemical Company Limited

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(CAS:845823-04-3)4-Fluoro-2-methylbenzenethiol

Order Number:A11692

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:13

Price ($):234.0

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845823-04-3 (4-Fluoro-2-methylbenzenethiol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:845823-04-3)4-Fluoro-2-methylbenzenethiol

Purity:99%

Quantity:25g

Price ($):234.0